![molecular formula C13H20N2O2S B362982 1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine CAS No. 325810-35-3](/img/structure/B362982.png)
1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine
Description
Synthesis Analysis
The synthesis of “1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine” can be achieved through a multi-step process. The first step involves the reaction of 2,4-dimethylphenylsulfonyl chloride with 3,4-dimethylphenylsulfonyl chloride in the presence of a base. The resulting product is then reacted with piperazine to obtain the final compound.
Molecular Structure Analysis
The molecular formula of “1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine” is C12H18N2O2S . It contains total 39 bond(s); 19 non-H bond(s), 8 multiple bond(s), 2 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 2 six-membered ring(s), 1 tertiary amine(s) (aliphatic), and 1 sulfonamide(s) (thio-/dithio-) .
Physical And Chemical Properties Analysis
The molecular weight of “1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine” is 314.445 . The density is 1.2±0.1 g/cm3 . The boiling point and melting point are not available .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and transporters in the body, influencing their function .
Mode of Action
The exact mode of action of 1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine is not well-documented. It is likely that the compound interacts with its targets, leading to changes in their function. This could involve binding to the target, altering its conformation, and modulating its activity .
Biochemical Pathways
Based on the compound’s structure and potential targets, it could be involved in various signaling pathways within the body .
Pharmacokinetics
These properties would influence the compound’s bioavailability, determining how much of the compound reaches its targets in the body .
Result of Action
The compound’s effects would depend on its mode of action and the specific targets it interacts with .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
1-(2,4-dimethylphenyl)sulfonyl-4-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-11-4-5-13(12(2)10-11)18(16,17)15-8-6-14(3)7-9-15/h4-5,10H,6-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FINBYCRZTUVPHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-Dimethylphenyl)sulfonyl]-4-methylpiperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-chloro-4-[(3-hydroxyphenyl)amino]quinoline-3-carboxylate](/img/structure/B362915.png)
![3-Ethyl 6-methyl 4-[(3-pyridinylmethyl)amino]-3,6-quinolinedicarboxylate](/img/structure/B362926.png)
![2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1-(4-nitrophenyl)ethanone](/img/structure/B362930.png)
![7-(3,4-dimethoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B362935.png)
![2-(5-{3-nitrophenyl}-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)butanoic acid](/img/structure/B362937.png)
![N-(4-chlorophenyl)-2-{[(cyclohexylcarbamoyl)methyl]sulfanyl}acetamide](/img/structure/B362939.png)
![Ethyl 7-(3-methoxyphenyl)-5-propyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B362946.png)
![1-(4-fluorophenyl)-2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]ethanone](/img/structure/B362950.png)
![2-[(2-Methoxyphenyl)carbamoyl]cyclohexanecarboxylic acid](/img/structure/B362962.png)